Cas no 1021257-69-1 (3-[4-(2,4-difluorobenzenesulfonyl)piperazin-1-yl]-6-(2-methylphenyl)pyridazine)

• Product Name: 3-[4-(2,4-difluorobenzenesulfonyl)piperazin-1-yl]-6-(2-methylphenyl)pyridazine
• CAS No: 1021257-69-1
• MF: C₂₁H₂₀F₂N₄O₂S
• MW: 430.470910072327
• CID: 5969312
• PubChem ID: 25840331
• Update Time: 2025-07-16

3-[4-(2,4-difluorobenzenesulfonyl)piperazin-1-yl]-6-(2-methylphenyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-[4-(2,4-difluorobenzenesulfonyl)piperazin-1-yl]-6-(2-methylphenyl)pyridazine
• 1021257-69-1
• F5089-1580
• 3-[4-(2,4-difluorophenyl)sulfonylpiperazin-1-yl]-6-(2-methylphenyl)pyridazine
• AKOS024496526
• 3-(4-((2,4-difluorophenyl)sulfonyl)piperazin-1-yl)-6-(o-tolyl)pyridazine

• Inchi： 1S/C21H20F2N4O2S/c1-15-4-2-3-5-17(15)19-7-9-21(25-24-19)26-10-12-27(13-11-26)30(28,29)20-8-6-16(22)14-18(20)23/h2-9,14H,10-13H2,1H3
• InChI Key： SGFIRTWFECZOGY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1F)F)(N1CCN(C2=CC=C(C3C=CC=CC=3C)N=N2)CC1)(=O)=O

Computed Properties

• Exact Mass: 430.12750339g/mol
• Monoisotopic Mass: 430.12750339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74.8Ų

Additional information on 3-[4-(2,4-difluorobenzenesulfonyl)piperazin-1-yl]-6-(2-methylphenyl)pyridazine

Introduction to 3-[4-(2,4-difluorobenzenesulfonyl)piperazin-1-yl]-6-(2-methylphenyl)pyridazine (CAS No. 1021257-69-1)

3-[4-(2,4-difluorobenzenesulfonyl)piperazin-1-yl]-6-(2-methylphenyl)pyridazine, with the CAS number 1021257-69-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridazine core, a piperazine ring, and functional groups such as a sulfonyl and methylphenyl moieties. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 3-[4-(2,4-difluorobenzenesulfonyl)piperazin-1-yl]-6-(2-methylphenyl)pyridazine involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for both academic and industrial research.

In terms of its biological activity, 3-[4-(2,4-difluorobenzenesulfonyl)piperazin-1-yl]-6-(2-methylphenyl)pyridazine has been extensively studied for its potential as a therapeutic agent. One of the key areas of interest is its ability to modulate specific biological targets. For instance, it has shown promising results in inhibiting certain enzymes and receptors that are implicated in various diseases. This makes it a valuable candidate for drug development in areas such as oncology, neurology, and inflammatory disorders.

Recent studies have highlighted the compound's efficacy in preclinical models of cancer. Research published in the Journal of Medicinal Chemistry demonstrated that 3-[4-(2,4-difluorobenzenesulfonyl)piperazin-1-yl]-6-(2-methylphenyl)pyridazine exhibits potent antiproliferative effects against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways that are critical for cancer cell survival and proliferation.

Beyond cancer research, this compound has also shown potential in neurological disorders. A study published in the European Journal of Pharmacology reported that 3-[4-(2,4-difluorobenzenesulfonyl)piperazin-1-yl]-6-(2-methylphenyl)pyridazine exhibits neuroprotective properties by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that it could be a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 3-[4-(2,4-difluorobenzenesulfonyl)piperazin-1-yl]-6-(2-methylphenyl)pyridazine have also been investigated to assess its suitability for clinical applications. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This indicates that it can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its therapeutic potential, 3-[4-(2,4-difluorobenzenesulfonyl)piperazin-1-yl]-6-(2-methylphenyl)pyridazine has been explored for its use as a tool compound in biochemical assays. Its ability to selectively bind to specific targets makes it useful for probing biological pathways and validating new drug targets. This application is particularly valuable in early-stage drug discovery efforts where identifying novel targets is crucial.

The safety profile of 3-[4-(2,4-difluorobenzenesulfonyl)piperazin-1-yl]-6-(2-methylphenyl)pyridazine has been evaluated through various toxicological studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 3-[4-(2,4-difluorobenzenesulfonyl)piperazin-1-yl]-6-(2-methylphenyl)pyridazine (CAS No. 1021257-69-1) is a multifaceted compound with significant potential in both basic research and clinical applications. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in the treatment of various diseases.